1,5-bis(4-methoxyphenyl)-3-[(4-methoxyphenyl)amino]-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: 4-(4-methoxyanilino)-1,2-bis(4-methoxyphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C25H24N2O4/c1-29-20-10-4-17(5-11-20)24-16-23(26-18-6-12-21(30-2)13-7-18)25(28)27(24)19-8-14-22(31-3)15-9-19/h4-16,24,26H,1-3H3
• InChI Key: TUYSGTISVFXVBV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C=C(C(=O)N2C3=CC=C(C=C3)OC)NC4=CC=C(C=C4)OC
• Molecular Formula: C25H24N2O4
• Molecular Weight: 416.5 g/mol

Description

1,5-bis(4-methoxyphenyl)-3-[(4-methoxyphenyl)amino]-1,5-dihydro-2H-pyrrol-2-one, also known as BMIPP, is a chemical compound that has been extensively studied in scientific research. It is a pyrrole derivative that has been found to have potential applications in the field of medicine, particularly in the diagnosis of heart diseases.

Mechanism of Action

The mechanism of action of 1,5-bis(4-methoxyphenyl)-3-[(4-methoxyphenyl)amino]-1,5-dihydro-2H-pyrrol-2-one is not fully understood. It is believed that the compound is taken up by the myocardial cells through a process of passive diffusion. Once inside the cells, this compound is metabolized to a polar metabolite that is trapped within the cells. The uptake of this compound is dependent on the metabolic activity of the cells, and areas of decreased blood flow will have reduced uptake of the compound.
Biochemical and Physiological Effects
This compound has been found to have a low toxicity profile and does not appear to have any significant biochemical or physiological effects. The compound is rapidly cleared from the body, and the majority of the dose is excreted in the urine within 24 hours. There have been no reports of adverse effects associated with the use of this compound in diagnostic imaging.

Advantages and Limitations for Lab Experiments

1,5-bis(4-methoxyphenyl)-3-[(4-methoxyphenyl)amino]-1,5-dihydro-2H-pyrrol-2-one has several advantages as a diagnostic imaging agent. It is a radiolabeled compound that can be easily visualized using SPECT imaging. The compound has a long half-life, which allows for delayed imaging, and it is taken up by the myocardial cells in a manner that is dependent on the metabolic activity of the cells. However, there are also some limitations associated with the use of this compound. The compound has a relatively low uptake rate, which can make it difficult to visualize areas of decreased blood flow in the myocardium. Additionally, the synthesis of this compound is a complex process that requires specialized equipment and expertise.

Future Directions

There are several future directions for research on 1,5-bis(4-methoxyphenyl)-3-[(4-methoxyphenyl)amino]-1,5-dihydro-2H-pyrrol-2-one. One area of interest is the development of new synthesis methods that can improve the yield and purity of the compound. Another area of research is the development of new imaging techniques that can improve the visualization of the myocardium using this compound. Additionally, there is interest in exploring the use of this compound in the diagnosis of other diseases, such as cancer and neurodegenerative disorders. Finally, there is a need for further research on the mechanism of action of this compound, particularly with regard to its uptake by the myocardial cells and its metabolism within the cells.
Conclusion
In conclusion, this compound is a chemical compound that has been extensively studied for its potential application in the diagnosis of heart diseases. It is a radiolabeled compound that can be used in conjunction with SPECT imaging to visualize the myocardium. The compound has a low toxicity profile and does not appear to have any significant biochemical or physiological effects. However, there are also some limitations associated with the use of this compound, and further research is needed to fully understand its mechanism of action and potential applications in other areas of medicine.

Synthesis Methods

1,5-bis(4-methoxyphenyl)-3-[(4-methoxyphenyl)amino]-1,5-dihydro-2H-pyrrol-2-one is synthesized through a multi-step process that involves the reaction of 4-methoxyphenylhydrazine with 1,3-diphenylacetylacetone. The resulting product is then reacted with acetic anhydride to form this compound. The synthesis of this compound has been extensively studied, and various modifications have been made to the process to improve the yield and purity of the compound.

Scientific Research Applications

1,5-bis(4-methoxyphenyl)-3-[(4-methoxyphenyl)amino]-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential application in the diagnosis of heart diseases. It is a radiolabeled compound that can be used in conjunction with single-photon emission computed tomography (SPECT) imaging to visualize the myocardium. The compound is taken up by the myocardial cells and can be used to identify areas of decreased blood flow, which is indicative of ischemia. This compound has been found to be particularly useful in the diagnosis of coronary artery disease and myocardial infarction.